Cas no 2287287-22-1 (({3-[(2,6-Dichlorophenyl)methyl]bicyclo[1.1.1]pentan-1-yl}methyl)(methyl)amine)

• Product Name: ({3-[(2,6-Dichlorophenyl)methyl]bicyclo[1.1.1]pentan-1-yl}methyl)(methyl)amine
• CAS No: 2287287-22-1
• MF: C₁₄H₁₇Cl₂N
• MW: 270.197481870651
• CID: 6086144
• PubChem ID: 137945824
• Update Time: 2025-05-30

({3-[(2,6-Dichlorophenyl)methyl]bicyclo[1.1.1]pentan-1-yl}methyl)(methyl)amine Chemical and Physical Properties

Names and Identifiers

• ({3-[(2,6-dichlorophenyl)methyl]bicyclo[1.1.1]pentan-1-yl}methyl)(methyl)amine
• EN300-6760692
• 1-[3-[(2,6-Dichlorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]-N-methylmethanamine
• 2287287-22-1
• ({3-[(2,6-Dichlorophenyl)methyl]bicyclo[1.1.1]pentan-1-yl}methyl)(methyl)amine

• Inchi： 1S/C14H17Cl2N/c1-17-9-14-6-13(7-14,8-14)5-10-11(15)3-2-4-12(10)16/h2-4,17H,5-9H2,1H3
• InChI Key： FIZFNUOUNPQQAR-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CC12CC(CNC)(C1)C2)Cl

Computed Properties

• Exact Mass: 269.0738049g/mol
• Monoisotopic Mass: 269.0738049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 12Ų

Additional information on ({3-[(2,6-Dichlorophenyl)methyl]bicyclo[1.1.1]pentan-1-yl}methyl)(methyl)amine

Professional Introduction to Compound with CAS No. 2287287-22-1 and Product Name: ({3-[(2,6-Dichlorophenyl)methyl]bicyclo[1.1.1]pentan-1-yl}methyl)(methyl)amine

The compound with the CAS number 2287287-22-1 and the product name ({3-[(2,6-Dichlorophenyl)methyl]bicyclo[1.1.1]pentan-1-yl}methyl)(methyl)amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry.

The structural motif of this compound is composed of a bicyclo[1.1.1]pentane core, which is a well-known scaffold in organic synthesis and pharmaceutical research. The bicyclo[1.1.1]pentane system imparts unique steric and electronic properties to the molecule, making it a versatile platform for designing bioactive entities. Specifically, the presence of the (2,6-Dichlorophenyl)methyl substituent at the 3-position of the bicyclic structure enhances its binding affinity to biological targets, thereby increasing its pharmacological efficacy.

In recent years, there has been a growing interest in the development of novel compounds that incorporate bicyclic scaffolds due to their favorable pharmacokinetic profiles and improved metabolic stability. The compound in question exemplifies this trend, as it combines the rigid bicyclo[1.1.1]pentane core with functional groups that are known to interact favorably with biological receptors. This design philosophy has been successfully applied in various drug discovery programs, leading to the identification of potent and selective therapeutic agents.

The amine functionalities present in the product name ({3-[(2,6-Dichlorophenyl)methyl]bicyclo[1.1.1]pentan-1-yl}methyl)(methyl)amine are particularly noteworthy, as they provide multiple sites for further chemical modification and derivatization. These amine groups can be utilized to form hydrogen bonds with target proteins, enhancing the compound's binding affinity and selectivity. Additionally, they can serve as anchors for covalent linkage to other pharmacophores, enabling the development of hybrid molecules with enhanced therapeutic properties.

Recent studies have demonstrated that compounds featuring similar structural motifs have shown promise in treating various diseases, including neurological disorders and cancer. The dichlorophenyl moiety, in particular, has been extensively studied for its ability to modulate enzyme activity and receptor binding. By incorporating this group into the bicyclo[1.1.1]pentane scaffold, researchers have been able to develop molecules with improved pharmacological profiles.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include the formation of the bicyclo[1.1.1]pentane core through intramolecular cyclization reactions, followed by functionalization at the 3-position with the (2,6-dichlorophenyl)methyl group. The introduction of the amine functionalities is typically achieved through nucleophilic substitution reactions or reductive amination techniques.

Once synthesized, the compound undergoes rigorous characterization using spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These techniques provide detailed information about the molecular structure and purity of the compound, ensuring that it meets the required specifications for further biological testing.

In vitro studies have been conducted to evaluate the biological activity of this compound against various targets relevant to human health. Initial results suggest that it exhibits promising interactions with enzymes and receptors involved in disease pathways such as inflammation and cell proliferation. These findings underscore its potential as a lead compound for further drug development efforts.

The compound's favorable pharmacokinetic properties make it an attractive candidate for clinical translation. Studies have shown that molecules with similar structural features exhibit good oral bioavailability and metabolic stability, which are critical factors for successful drug candidates. Additionally, its low toxicity profile observed in preclinical studies further supports its potential as a therapeutic agent.

The development of novel pharmaceuticals relies heavily on advancements in synthetic chemistry and medicinal chemistry methodologies. The compound described here exemplifies how innovative molecular design can lead to the discovery of new drugs with improved efficacy and safety profiles. As research continues in this area, it is expected that additional compounds based on similar scaffolds will be identified and developed for treating various human diseases.

In conclusion, the compound with CAS number 2287287-22-1 and product name ({3-[(2,6-Dichlorophenyl)methyl]bicyclo[1.1.1]pentan-1-yl}methyl)(methyl)amine represents a significant contribution to pharmaceutical chemistry. Its unique structural features and promising biological activity make it a valuable tool for drug discovery and development efforts aimed at addressing unmet medical needs.